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Compound of Interest

Compound Name: 2-Benzyloxy-4-iodophenol

Cat. No.: B135325

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the chemical properties of 2-Benzyloxy-4-
iodophenol. While its direct applications in experimental biology and specific signaling
pathways are not extensively documented in publicly available literature, this document
consolidates the known information and explores potential areas of research based on the
activities of structurally related compounds. The primary aim is to furnish researchers with
foundational data and suggest avenues for future investigation into this compound's utility.

Chemical and Physical Properties

2-Benzyloxy-4-iodophenol is a substituted aromatic compound. The presence of a benzyl
ether, a hydroxyl group, and an iodine atom on the phenol ring suggests its potential as a
versatile chemical intermediate and a subject for biological screening.

Table 1: Physicochemical Properties of 2-Benzyloxy-4-iodophenol
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Property Value Source

Molecular Formula C13H11l102 N/A

Molecular Weight 326.13 g/mol N/A

CAS Number 289471-92-7 N/A
Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-Benzyloxy-4-
iodophenol is not readily available in peer-reviewed literature, a general approach can be
inferred from standard organic chemistry practices for the synthesis of iodinated and
benzylated phenols.

A plausible synthetic route could involve the benzylation of 4-iodophenol or the iodination of 2-
benzyloxyphenol. The choice of route would depend on the availability of starting materials and
the desired regioselectivity.

Hypothetical Synthesis Workflow

Below is a logical workflow illustrating a potential synthetic pathway.

Route A: Benzylation of 4-lodophenol Route B: lodination of 2-Benzyloxyphenol
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Hypothetical Synthetic Pathways for 2-Benzyloxy-4-iodophenol.

Potential Research Applications

While commercial suppliers list 2-Benzyloxy-4-iodophenol as a biochemical for proteomics
research, specific applications are not detailed in the available literature. Based on the
chemical structure, several potential areas of application can be hypothesized.

Intermediate in Chemical Synthesis

The presence of the hydroxyl and iodo groups makes this molecule a candidate for further
chemical modifications. The iodine atom can be replaced through various cross-coupling
reactions (e.g., Suzuki, Sonogashira, Heck) to introduce new functional groups. The phenolic
hydroxyl group can be derivatized or used to modulate the electronic properties of the aromatic
ring.

Potential Biological Activity

Structural analogs of 2-Benzyloxy-4-iodophenol, such as other substituted phenols and
benzophenones, have been reported to exhibit biological activities. A notable example is the
interference with the thyroid hormone axis. It is plausible that 2-Benzyloxy-4-iodophenol
could be investigated for similar endocrine-disrupting properties or as a modulator of thyroid
hormone-related pathways.

Tool for Proteomics Research

The designation of this compound for proteomics research suggests its potential use as a
chemical probe or crosslinking agent. The aromatic ring and the iodine atom could potentially
be involved in interactions with proteins, and the overall structure could be modified to
incorporate reporter tags or reactive groups for covalent labeling of proteins.

Experimental Protocols

Due to the lack of published studies detailing the use of 2-Benzyloxy-4-iodophenol, specific
experimental protocols cannot be provided. Researchers interested in investigating this
compound would need to develop their own methodologies based on the intended application.
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For example, if investigating its potential as a thyroid hormone disruptor, one might adapt
existing in vitro assays for thyroid peroxidase inhibition or in vivo studies monitoring thyroid
hormone levels.

Signaling Pathways

There is no direct evidence linking 2-Benzyloxy-4-iodophenol to any specific signaling
pathways. However, based on the activities of related compounds, a hypothetical signaling
pathway that could be investigated is its potential interference with thyroid hormone synthesis
and signaling.
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Hypothetical Interference with Thyroid Hormone Synthesis.

Conclusion and Future Directions

2-Benzyloxy-4-iodophenol is a chemical compound with well-defined physical properties but
limited documented applications. Its structural features suggest potential as a synthetic
intermediate and a candidate for biological screening, particularly in the context of proteomics

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b135325?utm_src=pdf-body-img
https://www.benchchem.com/product/b135325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

and endocrinology. Future research is necessary to elucidate its biological activities, potential
mechanisms of action, and to validate its utility in proteomics or other areas of life science
research. The information presented in this guide serves as a starting point for researchers
interested in exploring the potential of this compound.

 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Benzyloxy-4-
iodophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135325#2-benzyloxy-4-iodophenol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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